Cas no 1226507-29-4 (2,2,2-Trifluoro-1-(6-methoxypyridin-3-yl)ethan-1-ol)

• Product Name: 2,2,2-Trifluoro-1-(6-methoxypyridin-3-yl)ethan-1-ol
• CAS No: 1226507-29-4
• MF: C₈H₈F₃NO₂
• MW: 207.149832725525
• MDL: MFCD29905380
• CID: 5079478
• PubChem ID: 67402379
• Update Time: 2026-03-01

2,2,2-Trifluoro-1-(6-methoxypyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(6-methoxypyridin-3-yl)ethan-1-ol
• 2,2,2-trifluoro-1-(6-methoxypyridin-3-yl)ethanol
• alpha-(Trifluoromethyl)-6-methoxypyridine-3-methanol
• BZB50729
• SY250336
• 2-methoxy-5-(2,2,2-trifluoro-1-hydroxyethyl)pyridine

• MDL： MFCD29905380
• Inchi： 1S/C8H8F3NO2/c1-14-6-3-2-5(4-12-6)7(13)8(9,10)11/h2-4,7,13H,1H3
• InChI Key： RKHREJWJXJDYDO-UHFFFAOYSA-N
• SMILES： FC(C(C1C=NC(=CC=1)OC)O)(F)F

Computed Properties

• Exact Mass: 207.05071298g/mol
• Monoisotopic Mass: 207.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.4

Additional information on 2,2,2-Trifluoro-1-(6-methoxypyridin-3-yl)ethan-1-ol

Introduction to 2,2,2-Trifluoro-1-(6-methoxypyridin-3-yl)ethan-1-ol (CAS No: 1226507-29-4)

2,2,2-Trifluoro-1-(6-methoxypyridin-3-yl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1226507-29-4, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of a trifluoromethyl group and a methoxypyridine moiety, which are known for their enhanced metabolic stability and improved binding affinity to biological targets. The structural features of this compound make it a promising candidate for further exploration in drug discovery and material science applications.

The synthesis of 2,2,2-Trifluoro-1-(6-methoxypyridin-3-yl)ethan-1-ol involves a multi-step process that typically begins with the condensation of trifluoroacetaldehyde with 6-methoxypyridin-3-carbaldehyde. This reaction is facilitated by the presence of a suitable base, such as sodium ethoxide, which helps to drive the formation of the desired β-ketoester intermediate. Subsequent reduction using lithium aluminum hydride or sodium borohydride yields the final alcohol product. The use of fluorinated intermediates ensures that the compound retains its unique electronic properties, which are crucial for its biological activity.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate pharmacokinetic properties such as solubility, lipophilicity, and metabolic stability. The trifluoromethyl group, in particular, is known to enhance binding affinity by increasing the hydrophobicity of the molecule and improving its interaction with receptor sites. Additionally, the methoxypyridine ring contributes to the compound's overall bioisosteric properties, allowing it to mimic other heterocyclic structures while maintaining distinct chemical characteristics.

One of the most compelling aspects of 2,2,2-Trifluoro-1-(6-methoxypyridin-3-yl)ethan-1-ol is its potential application in the development of novel therapeutic agents. Researchers have been exploring its utility as a scaffold for kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer and inflammatory diseases. The pyridine moiety serves as a key pharmacophore that interacts with specific amino acid residues in the active site of these enzymes. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against several kinases, suggesting its potential as a lead compound for further optimization.

The incorporation of fluorine atoms into pharmaceutical candidates has also been linked to improved pharmacological profiles. For instance, fluorinated molecules often exhibit greater resistance to metabolic degradation by enzymes such as cytochrome P450 (CYP450), which are responsible for drug metabolism in the liver. This increased stability can lead to longer half-lives and more consistent therapeutic effects. Furthermore, fluorine substitution can enhance binding interactions by introducing additional hydrogen bonding opportunities or by altering electronic distributions within the molecule.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of compounds like 2,2,2-Trifluoro-1-(6-methoxypyridin-3-yl)ethan-1-ol with greater accuracy. Molecular docking studies have been conducted to evaluate its binding affinity to various protein targets, including receptors and enzymes relevant to human health. These simulations have provided valuable insights into how structural modifications can be made to improve potency and selectivity. Such computational approaches are becoming increasingly integral in drug discovery pipelines, allowing for rapid screening and optimization of candidate molecules.

Another area where this compound shows promise is in agrochemical applications. Fluorinated pyridines are widely used in pesticides and herbicides due to their ability to disrupt essential biological pathways in pests while minimizing toxicity to non-target organisms. The unique combination of functional groups in 2,2,2-Trifluoro-1-(6-methoxypyridin-3-yl)ethan-1-ol makes it a versatile building block for designing novel agrochemicals that target specific enzymatic pathways involved in plant growth or pest metabolism.

The industrial production of 1226507-29-4 requires careful consideration of synthetic scalability and cost-efficiency. Process chemists have been working on optimizing reaction conditions to maximize yield while minimizing waste. Green chemistry principles have also been applied to develop more sustainable synthetic routes that reduce reliance on hazardous reagents or generate fewer byproducts. These efforts align with broader industry trends aimed at making pharmaceutical manufacturing more environmentally friendly.

In conclusion,2,2,2-Trifluoro-1-(6-methoxypyridin-3-ylenthanenol (CAS No: 1226507294) represents a significant advancement in fluorinated heterocyclic chemistry with far-reaching implications for drug discovery and material science. Its unique structural features offer numerous opportunities for developing innovative therapeutics and agrochemicals that address unmet medical needs while adhering to stringent safety standards.